Cas no 1936144-82-9 (3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid)

• Product Name: 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid
• CAS No: 1936144-82-9
• MF: C₁₂H₁₃BrFNO₄
• MW: 334.138326406479
• CID: 5172732
• PubChem ID: 130755266
• Update Time: 2025-05-25

3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-6-[[(1,1-dimethylethoxy)carbonyl]amino]-2-fluoro-
• 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid

• Inchi： 1S/C12H13BrFNO4/c1-12(2,3)19-11(18)15-7-5-4-6(13)9(14)8(7)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JPYFWHHDDFYOFK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(NC(OC(C)(C)C)=O)C=CC(Br)=C1F

Additional information on 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid

Comprehensive Analysis of 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid (CAS No. 1936144-82-9)

3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid (CAS No. 1936144-82-9) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromo substituent, a tert-butoxycarbonyl (Boc) protected amino group, and a fluoro moiety, making it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and protease-targeted therapies.

The structural complexity of 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid allows for diverse chemical modifications, which is why it has become a focal point in medicinal chemistry. Its Boc-protected amino group provides stability during synthetic processes, while the fluorine atom enhances bioavailability and metabolic stability—a critical factor in modern drug design. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. This aligns with the growing demand for small-molecule therapeutics in oncology and neurology.

From an industrial perspective, CAS No. 1936144-82-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods to incorporate this compound into atom-efficient reactions. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its appeal for constructing complex molecular architectures. These trends resonate with the broader shift toward environmentally friendly chemical processes—a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The fluorobenzoic acid core of this molecule can serve as a linker or warhead in PROTAC design, addressing challenges like drug resistance in cancer therapy. This application has garnered attention in biopharmaceutical circles, as evidenced by rising search queries for "fluorinated PROTAC linkers" and "Boc-amino acid applications."

Analytical characterization of 3-bromo-6-{(tert-butoxy)carbonylamino}-2-fluorobenzoic acid typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards required for preclinical studies. The compound’s crystalline properties also make it suitable for X-ray diffraction studies, aiding in the elucidation of structure-activity relationships (SAR).

In summary, CAS No. 1936144-82-9 represents a multifaceted tool for researchers exploring structure-based drug design and catalytic synthesis. Its relevance to emerging therapeutic modalities and alignment with sustainability goals positions it as a compound of enduring scientific and industrial value. For those investigating fluorinated building blocks or peptide mimetics, this molecule offers a robust platform for innovation.